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Compound of Interest

Compound Name: Mellitic acid

Cat. No.: B123989 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Mellitic acid in a laboratory setting. Adherence to these guidelines is critical for

ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Mellitic acid is a benzenepolycarboxylic acid that requires careful handling due to its

hazardous properties. It is classified as causing skin and serious eye irritation, and may cause

respiratory irritation.[1][2][3]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[2]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

Mellitic acid to prevent exposure.[1][4]
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PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side

protection or a face shield.[5]

Protects against splashes and

dust particles that can cause

serious eye irritation.[1][5]

Skin Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[5][6] Acid-

resistant lab coat or coveralls.

Prevents direct skin contact,

which can cause irritation and

burns.[1][7]

Respiratory Protection

N95 (US) or equivalent dust

mask. Use in a well-ventilated

area, preferably within a fume

hood with local exhaust.[1][2]

Minimizes inhalation of dust

particles, which can lead to

respiratory tract irritation.[2][5]

Operational Plan: Safe Handling and Storage
Handling Procedures:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1]

Ventilation: Always handle Mellitic acid in a well-ventilated area or inside a chemical fume

hood to prevent the dispersion of dust.[1][8]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and

prevent inhalation of the powder.[1]

Hygiene: Wash hands and face thoroughly after handling the substance.[1] Do not eat, drink,

or smoke in the work area. Contaminated clothing should be removed and washed before

reuse.[1]

Storage Procedures:

Short-Term Storage: May be stored at room temperature.[9]

Long-Term Storage: It is recommended to store at -20°C for long-term stability.[9]
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Container: Keep the container tightly closed and store in a dry place.[8]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.[10]

Storage Condition Temperature

Short-Term Room Temperature

Long-Term -20°C

Emergency Procedures
Immediate and appropriate response to an exposure or spill is crucial.

First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for several minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists,

seek immediate medical attention from an ophthalmologist.[1]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2] If

feeling unwell, seek medical attention.[1]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting. Seek immediate medical

attention.

Spill Response Plan: In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate: Evacuate non-essential personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.[8]

PPE: Wear the appropriate personal protective equipment as detailed in Section 2.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.carlroth.com/medias/SDB-3538-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjIxOTN8YXBwbGljYXRpb24vcGRmfGFHWTBMMmhpWkM4NU1UZ3lNalUxTXpFM01ESXlMMU5FUWw4ek5UTTRYMGxGWDBWT0xuQmtaZ3wyMDhjMjAwNTllODM0NzQ1MWU2OGY1ZDk4YzRmMzFjMjU1NzQ3NWYwYjFiOGJmN2Y3NzMwZTIxM2RkNzc1YWMx
https://safety.engr.wisc.edu/wp-content/uploads/sites/706/2020/02/Maleic-Acid-CoE-Chemical-hazard-assessment-form-1.docx
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W017158/Melilotic-acid-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W017158/Melilotic-acid-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.carlroth.com/medias/SDB-3538-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjIxOTN8YXBwbGljYXRpb24vcGRmfGFHWTBMMmhpWkM4NU1UZ3lNalUxTXpFM01ESXlMMU5FUWw4ek5UTTRYMGxGWDBWT0xuQmtaZ3wyMDhjMjAwNTllODM0NzQ1MWU2OGY1ZDk4YzRmMzFjMjU1NzQ3NWYwYjFiOGJmN2Y3NzMwZTIxM2RkNzc1YWMx
https://www.tcichemicals.com/BE/en/sds/B0246_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Prevent the powder from spreading or becoming airborne. Avoid generating

dust.[8]

Cleanup: Carefully sweep or scoop up the spilled solid material.[8] Take up the material

mechanically and place it into a suitable, labeled container for disposal.[8]

Decontamination: Clean the affected area thoroughly once the spilled material has been

removed.

Disposal: Dispose of the waste material according to the disposal plan outlined below.
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Immediate Actions
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(Follow Disposal Plan)

Report the Incident
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Caption: Workflow for handling a Mellitic acid spill.
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Disposal Plan
All waste containing Mellitic acid must be treated as hazardous waste.

Waste Collection and Disposal:

Segregation: Collect Mellitic acid waste, including contaminated materials and spill cleanup

debris, in a designated and clearly labeled hazardous waste container.

Containerization: Use corrosion-resistant and leak-proof containers for waste storage.[11]

Labeling: Label the waste container with "Hazardous Waste," the name "Mellitic Acid," and

the associated hazard symbols.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[11]

Disposal: Arrange for the disposal of the hazardous waste through a licensed waste disposal

company, in accordance with all local, state, and federal regulations.[1] Do not attempt to

dispose of Mellitic acid down the drain. While neutralization is a possibility for some acids, it

should only be performed by trained personnel with prior approval and is not recommended

for organic acids like Mellitic acid which may have other hazardous characteristics.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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